![molecular formula C19H23N3O3S B2441190 (E)-4-butoxy-N-(2-(2-((3-methylthiophen-2-yl)methylene)hydrazinyl)-2-oxoethyl)benzamide CAS No. 391892-21-0](/img/structure/B2441190.png)
(E)-4-butoxy-N-(2-(2-((3-methylthiophen-2-yl)methylene)hydrazinyl)-2-oxoethyl)benzamide
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Description
The compound is a benzamide derivative with a thiophene group. Thiophene is a five-membered ring with four carbon atoms and a sulfur atom . Benzamides are a class of compounds containing a benzene ring attached to an amide group. They are known for their wide range of biological activities.
Synthesis Analysis
While specific synthesis methods for this compound are not available, thiophene derivatives are often synthesized through condensation reactions such as the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis . For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Scientific Research Applications
- Thiophene derivatives have garnered attention in organic electronics due to their semiconducting properties. The conjugated structure of this compound makes it a potential candidate for organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and solar cells. Researchers explore its charge transport behavior and optoelectronic performance .
- Thiophene derivatives, including the compound , have demonstrated antimicrobial properties. These molecules can inhibit the growth of bacteria, fungi, and other pathogens. Investigating their mechanisms of action and optimizing their efficacy could lead to novel antimicrobial agents .
- Some thiophene derivatives exhibit anti-inflammatory and analgesic properties. Researchers study their impact on inflammatory pathways and pain modulation. Understanding their molecular interactions can guide drug development for pain management and inflammation-related conditions .
- Preliminary studies suggest that certain thiophene derivatives may have antihypertensive effects. Investigating their impact on blood pressure regulation and vascular function could lead to therapeutic interventions for hypertension .
- Thiophene-based compounds are used as corrosion inhibitors for metals. Their ability to form protective layers on metal surfaces helps prevent corrosion. Researchers explore their effectiveness in various corrosive environments .
- Beyond their electronic applications, thiophene derivatives contribute to material science. Researchers investigate their role in fabricating light-emitting diodes (LEDs) and OLEDs. Understanding their luminescent properties and stability is crucial for advancing display technologies .
Organic Electronics and Optoelectronics
Antimicrobial Activity
Anti-Inflammatory and Analgesic Effects
Antihypertensive Potential
Corrosion Inhibition
Material Science and OLED Fabrication
properties
IUPAC Name |
4-butoxy-N-[2-[(2E)-2-[(3-methylthiophen-2-yl)methylidene]hydrazinyl]-2-oxoethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3S/c1-3-4-10-25-16-7-5-15(6-8-16)19(24)20-13-18(23)22-21-12-17-14(2)9-11-26-17/h5-9,11-12H,3-4,10,13H2,1-2H3,(H,20,24)(H,22,23)/b21-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOGPGYIYJZMUBA-CIAFOILYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NCC(=O)NN=CC2=C(C=CS2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NCC(=O)N/N=C/C2=C(C=CS2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-4-butoxy-N-(2-(2-((3-methylthiophen-2-yl)methylene)hydrazinyl)-2-oxoethyl)benzamide |
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